The reactions of some 1,4-diketones with 2,4-dinitrophenylhydrazine

Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000341

Abstract

The 1,4-diketones MeCO·CH2·CH2·COMe, MeCO·CH2·CH(CO2Et)·COMe, and MeCO·CH(CO2Et)·CH(CO2Et)·CH(CO2Et)·COMe each react with 2,4-dinitrophenylhydrazine to give a mixture of the corresponding N-(2,4-dinitroanilino)pyrrole and the bis-2,4-dinitrophenylhydrazone.

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